Cas no 1252294-65-7 (2-Imidazolidinone, 1-[1-[3-[4,6-dimethyl-2-(methylthio)-5-pyrimidinyl]-1-oxopropyl]-4-piperidinyl]-)

• Product Name: 2-Imidazolidinone, 1-[1-[3-[4,6-dimethyl-2-(methylthio)-5-pyrimidinyl]-1-oxopropyl]-4-piperidinyl]-
• CAS No: 1252294-65-7
• MF: C₁₈H₂₇N₅O₂S
• MW: 377.504282236099
• CID: 5997986
• PubChem ID: 51120821
• Update Time: 2025-06-30

2-Imidazolidinone, 1-[1-[3-[4,6-dimethyl-2-(methylthio)-5-pyrimidinyl]-1-oxopropyl]-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone, 1-[1-[3-[4,6-dimethyl-2-(methylthio)-5-pyrimidinyl]-1-oxopropyl]-4-piperidinyl]-
• 1252294-65-7
• 1-[1-[3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanoyl]piperidin-4-yl]imidazolidin-2-one
• AKOS034540627
• EN300-26598944
• Z730580004
• 1-(1-{3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoyl}piperidin-4-yl)imidazolidin-2-one

• Inchi： 1S/C18H27N5O2S/c1-12-15(13(2)21-17(20-12)26-3)4-5-16(24)22-9-6-14(7-10-22)23-11-8-19-18(23)25/h14H,4-11H2,1-3H3,(H,19,25)
• InChI Key： PRAGCVQWURNCKC-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCN(C(=O)CCC3=C(C)N=C(SC)N=C3C)CC2)CCN1

Computed Properties

• Exact Mass: 377.18854629g/mol
• Monoisotopic Mass: 377.18854629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-Imidazolidinone, 1-[1-[3-[4,6-dimethyl-2-(methylthio)-5-pyrimidinyl]-1-oxopropyl]-4-piperidinyl]-

Recent Advances in the Study of 2-Imidazolidinone, 1-[1-[3-[4,6-dimethyl-2-(methylthio)-5-pyrimidinyl]-1-oxopropyl]-4-piperidinyl]- (CAS: 1252294-65-7)

The compound 2-Imidazolidinone, 1-[1-[3-[4,6-dimethyl-2-(methylthio)-5-pyrimidinyl]-1-oxopropyl]-4-piperidinyl]- (CAS: 1252294-65-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2-Imidazolidinone derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route for this compound, highlighting its improved yield and purity compared to traditional methods. The researchers employed a combination of solid-phase synthesis and microwave-assisted reactions, which significantly reduced the reaction time and increased the overall efficiency. These advancements are crucial for scaling up production and facilitating further preclinical studies.

In terms of biological activity, 2-Imidazolidinone, 1-[1-[3-[4,6-dimethyl-2-(methylthio)-5-pyrimidinyl]-1-oxopropyl]-4-piperidinyl]- has been identified as a potent inhibitor of a key enzyme involved in inflammatory responses. A recent in vitro study demonstrated its ability to selectively target and inhibit the enzyme with an IC50 value in the nanomolar range. This finding suggests its potential as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further in vivo studies are currently underway to validate these findings and assess the compound's safety profile.

Another area of interest is the compound's potential application in oncology. Preliminary data from a collaborative study between academic and industry researchers revealed that 2-Imidazolidinone derivatives exhibit anti-proliferative effects against certain cancer cell lines, including breast and lung cancer. The mechanism appears to involve the disruption of cell cycle progression and induction of apoptosis. These results, though preliminary, underscore the need for further investigation into the compound's oncological applications.

Despite these promising findings, challenges remain in the development of 2-Imidazolidinone, 1-[1-[3-[4,6-dimethyl-2-(methylthio)-5-pyrimidinyl]-1-oxopropyl]-4-piperidinyl]- as a viable therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Researchers are also exploring the possibility of structural modifications to improve these properties while retaining the compound's biological activity.

In conclusion, the latest research on 2-Imidazolidinone, 1-[1-[3-[4,6-dimethyl-2-(methylthio)-5-pyrimidinyl]-1-oxopropyl]-4-piperidinyl]- (CAS: 1252294-65-7) highlights its potential as a versatile molecule with applications in inflammation and oncology. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be essential to translate these findings into clinical benefits. The compound's unique structure and biological activity make it a promising candidate for further development in the pharmaceutical industry.